N,N-Dimethyl-N-[(tributoxysilyl)methyl]hexan-1-aminium chloride

• CAS No.: 62117-61-7
• Molecular Formula: C21H48ClNO3Si
• Molecular Weight: 426.1 g/mol
• IUPAC Name: hexyl-dimethyl-(tributoxysilylmethyl)azanium;chloride
• InChI: InChI=1S/C21H48NO3Si.ClH/c1-7-11-15-16-17-22(5,6)21-26(23-18-12-8-2,24-19-13-9-3)25-20-14-10-4;/h7-21H2,1-6H3;1H/q+1;/p-1
• InChI Key: GBROHDCGARBNKX-UHFFFAOYSA-M
• Canonical SMILES: CCCCCC[N+](C)(C)C[Si](OCCCC)(OCCCC)OCCCC.[Cl-]

Description

N,N-Dimethyl-N-[(tributoxysilyl)methyl]hexan-1-aminium chloride is a quaternary ammonium compound with a complex structure that includes a tributoxysilyl group. This compound is known for its unique properties and applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Dimethyl-N-[(tributoxysilyl)methyl]hexan-1-aminium chloride typically involves the reaction of hexan-1-amine with tributoxysilane in the presence of a suitable catalyst. The reaction conditions often include a controlled temperature and pressure environment to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactors and advanced purification techniques to achieve the required quality standards. The process may include steps such as distillation, crystallization, and filtration to isolate and purify the final product.

Chemical Reactions Analysis

Types of Reactions

N,N-Dimethyl-N-[(tributoxysilyl)methyl]hexan-1-aminium chloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of simpler amines.

Substitution: The compound can participate in substitution reactions, where the tributoxysilyl group can be replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield silanol derivatives, while reduction can produce simpler amines. Substitution reactions can result in a wide range of functionalized compounds.

Scientific Research Applications

N,N-Dimethyl-N-[(tributoxysilyl)methyl]hexan-1-aminium chloride has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential antimicrobial properties and its ability to interact with biological membranes.

Medicine: Research is ongoing to explore its potential use in drug delivery systems and as an active ingredient in pharmaceuticals.

Industry: It is utilized in the production of specialty chemicals, coatings, and adhesives due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N,N-Dimethyl-N-[(tributoxysilyl)methyl]hexan-1-aminium chloride involves its interaction with molecular targets such as enzymes and cell membranes. The compound can disrupt cellular processes by altering membrane permeability and enzyme activity. The tributoxysilyl group plays a crucial role in its ability to form stable complexes with various substrates, enhancing its effectiveness in different applications.

Comparison with Similar Compounds

Similar Compounds

Dimethyloctadecyl(3-trimethoxysilylpropyl)ammonium chloride: This compound is similar in structure and is used as a disinfectant and silane coupling agent.

N,N-Dimethyl-N-[(trimethoxysilyl)propyl]octadecan-1-aminium chloride: Another related compound with applications in surface modification and antimicrobial treatments.

Uniqueness

N,N-Dimethyl-N-[(tributoxysilyl)methyl]hexan-1-aminium chloride stands out due to its specific combination of the tributoxysilyl group and the hexan-1-aminium moiety. This unique structure imparts distinct chemical and physical properties, making it suitable for specialized applications in various fields.